Cas no 856931-47-0 (4-Fluoro-3-(hydroxymethyl)benzonitrile)

4-Fluoro-3-(hydroxymethyl)benzonitrile structure

856931-47-0 structure

Product Name:4-Fluoro-3-(hydroxymethyl)benzonitrile

CAS No:856931-47-0

MF:C₈H₆FNO

MW:151.137745380402

CID:1011904

PubChem ID:43165064

Update Time:2024-12-09

4-Fluoro-3-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-(hydroxymethyl)benzonitrile
- 4-Fluoro-3-hydroxymethyl-benzonitrile
- 4-Fluoro-3-(hydroxymethyl)benzonitrile (ACI)
- AKOS009345800
- BS-29602
- SB39072
- Z385458616
- XNUXONXEQMBVLJ-UHFFFAOYSA-N
- EN300-79958
- SCHEMBL4242913
- DB-021101
- CS-0208703
- 856931-47-0
- MDL： MFCD11213689
- Inchi： 1S/C8H6FNO/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3,11H,5H2
- InChI Key： XNUXONXEQMBVLJ-UHFFFAOYSA-N
- SMILES： N#CC1C=C(CO)C(F)=CC=1

Computed Properties

Exact Mass: 151.043341977g/mol
Monoisotopic Mass: 151.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 44Å²

4-Fluoro-3-(hydroxymethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F595628-25mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0		25mg	$64.00	2023-05-18
TRC	F595628-50mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0		50mg	$75.00	2023-05-18
TRC	F595628-100mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0		100mg	$87.00	2023-05-18
TRC	F595628-250mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0		250mg	$98.00	2023-05-18
Chemenu	CM368868-1g	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	95%+	1g	$511	2022-06-10
Apollo Scientific	PC910950-250mg	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	98%	250mg	£180.00	2025-02-22
Apollo Scientific	PC910950-1g	4-Fluoro-3-(hydroxymethyl)benzonitrile	856931-47-0	98%	1g	£410.00	2025-02-22
Alichem	A014001334-250mg	5-Cyano-2-fluorobenzyl alcohol	856931-47-0	97%	250mg	$475.20	2023-08-31
Alichem	A014001334-500mg	5-Cyano-2-fluorobenzyl alcohol	856931-47-0	97%	500mg	$782.40	2023-08-31
Alichem	A014001334-1g	5-Cyano-2-fluorobenzyl alcohol	856931-47-0	97%	1g	$1475.10	2023-08-31

4-Fluoro-3-(hydroxymethyl)benzonitrile Production Method

Production Method 1

146137-79-3

146137-79-3

856931-47-0

856931-47-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 - 15 min, 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Sodium chloride Solvents: Water ; rt

Reference

Domino Aza-Michael-SNAr-Heteroaromatization Route to C5-Substituted 1-Alkyl-1H-Indole-3-Carboxylic Esters

Ametsetor, Ebenezer; et al, Molecules, 2022, 27(20),

4-Fluoro-3-(hydroxymethyl)benzonitrile Raw materials

4-fluoro-3-formylbenzonitrile

4-Fluoro-3-(hydroxymethyl)benzonitrile Preparation Products

4-Fluoro-3-(hydroxymethyl)benzonitrile (856931-47-0)

4-Fluoro-3-(hydroxymethyl)benzonitrile Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

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